Cas no 1352317-80-6 (1-bromo-2-fluoro-4-methoxy-3-nitro-benzene)

1-bromo-2-fluoro-4-methoxy-3-nitro-benzene structure
1352317-80-6 structure
Product Name:1-bromo-2-fluoro-4-methoxy-3-nitro-benzene
CAS No:1352317-80-6
MF:C7H5BrFNO3
MW:250.021904706955
MDL:MFCD20491421
CID:4456761
PubChem ID:56776542
Update Time:2025-04-24

1-bromo-2-fluoro-4-methoxy-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-fluoro-4-methoxy-3-nitrobenzene
    • 4-Bromo-3-fluoro-2-nitroanisole;
    • 4-Bromo-3-fluoro-2-nitroanisole
    • 1-BROMO-2-FLUORO-4-METHOXY-3-NITROBENZENE 1G
    • Benzene, 1-bromo-2-fluoro-4-methoxy-3-nitro-
    • 1-bromo-2-fluoro-4-methoxy-3-nitro-benzene
    • 1518996-49-0
    • DTXCID00669070
    • LJJAOMRFFXQENV-UHFFFAOYSA-N
    • GS-5745
    • SCHEMBL16738853
    • DA-70843
    • DTXSID90718324
    • MFCD20491421
    • CEC31780
    • AKOS024262586
    • EN300-364925
    • 1352317-80-6
    • H10308
    • CS-0212296
    • SY122371
    • 815-782-6
    • MDL: MFCD20491421
    • Inchi: 1S/C7H5BrFNO3/c1-13-5-3-2-4(8)6(9)7(5)10(11)12/h2-3H,1H3
    • InChI Key: LJJAOMRFFXQENV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1F)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 248.94400
  • Monoisotopic Mass: 248.94368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Boiling Point: 298.2±35.0℃ at 760 mmHg
  • PSA: 55.05000
  • LogP: 3.02820

1-bromo-2-fluoro-4-methoxy-3-nitro-benzene Pricemore >>

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